Cas no 2229112-22-3 (tert-butyl N-4-(3-chloroprop-1-en-2-yl)-2-hydroxyphenylcarbamate)

• Product Name: tert-butyl N-4-(3-chloroprop-1-en-2-yl)-2-hydroxyphenylcarbamate
• CAS No: 2229112-22-3
• MF: C₁₄H₁₈ClNO₃
• MW: 283.750623226166
• CID: 6286930
• PubChem ID: 165780727
• Update Time: 2025-05-23

tert-butyl N-4-(3-chloroprop-1-en-2-yl)-2-hydroxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(3-chloroprop-1-en-2-yl)-2-hydroxyphenylcarbamate
• 2229112-22-3
• EN300-1871445
• tert-butyl N-[4-(3-chloroprop-1-en-2-yl)-2-hydroxyphenyl]carbamate

• Inchi： 1S/C14H18ClNO3/c1-9(8-15)10-5-6-11(12(17)7-10)16-13(18)19-14(2,3)4/h5-7,17H,1,8H2,2-4H3,(H,16,18)
• InChI Key： HPDRYJWJDJYHIZ-UHFFFAOYSA-N
• SMILES： ClCC(=C)C1C=CC(=C(C=1)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 283.0975211g/mol
• Monoisotopic Mass: 283.0975211g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-4-(3-chloroprop-1-en-2-yl)-2-hydroxyphenylcarbamate

Professional Introduction to Tert-butyl N-4-(3-chloroprop-1-en-2-yl)-2-hydroxyphenylcarbamate (CAS No. 2229112-22-3)

Tert-butyl N-4-(3-chloroprop-1-en-2-yl)-2-hydroxyphenylcarbamate, a compound with the CAS number 2229112-22-3, is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry. The structural features of this molecule, particularly the presence of a tert-butyl group and a hydroxyphenyl moiety, contribute to its unique chemical properties and potential biological activities.

The N-4-(3-chloroprop-1-en-2-yl) substituent in the molecular structure of Tert-butyl N-4-(3-chloroprop-1-en-2-yl)-2-hydroxyphenylcarbamate introduces a reactive site that can participate in various chemical transformations. This feature makes the compound a valuable intermediate in synthetic chemistry, enabling the development of more complex molecules with tailored functionalities. The hydroxyl group attached to the phenyl ring further enhances the reactivity of the molecule, allowing for modifications such as etherification or esterification, which are crucial steps in drug synthesis.

In recent years, there has been a growing interest in carbamate-based compounds due to their potential therapeutic applications. Carbamates have been explored for their roles as pharmacophores in the development of drugs targeting various diseases, including neurological disorders and inflammatory conditions. The unique structural motifs present in Tert-butyl N-4-(3-chloroprop-1-en-2-yl)-2-hydroxyphenylcarbamate make it a promising candidate for further investigation in this context.

Recent studies have highlighted the importance of molecular diversity in drug discovery programs. Compounds like Tert-butyl N-4-(3-chloroprop-1-en-2-yl)-2-hydroxyphenylcarbamate contribute to this diversity by offering novel structural scaffolds that can be optimized for specific biological targets. The combination of a hydroxylphenyl group and a chloropropene substituent provides multiple sites for functionalization, enabling researchers to fine-tune the pharmacological properties of the molecule.

The tert-butyl group in the compound's name is another critical feature that influences its chemical behavior. This bulky group can affect both the solubility and metabolic stability of the molecule, making it an important consideration in drug design. By incorporating such groups, chemists can modulate the pharmacokinetic profile of potential drug candidates, enhancing their efficacy and reducing unwanted side effects.

Advances in computational chemistry have also played a significant role in understanding the potential applications of Tert-butyl N-4-(3-chloroprop-1-en-2-yl)-2-hydroxyphenylcarbamate. Molecular modeling techniques allow researchers to predict how this compound might interact with biological targets at the atomic level. These predictions are invaluable for guiding experimental efforts and optimizing drug candidates before they enter clinical trials.

The synthesis of carbamate derivatives remains an active area of research due to their broad spectrum of biological activities. Tert-butyl N-4-(3-chloroprop-1-en-2-yl)-2-hydroxyphenylcarbamate exemplifies this trend by combining multiple functional groups that can be leveraged for therapeutic purposes. The ability to synthesize such complex molecules with high precision is made possible by advances in synthetic methodologies, including transition metal-catalyzed reactions and asymmetric synthesis techniques.

In conclusion, Tert-butyl N-4-(3-chloroprop-1-en-2-yl)-2-hydroxyphenylcarbamate (CAS No. 2229112-22-3) is a compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for developing new drugs targeting various diseases. As research continues to uncover new applications for carbamate-based compounds, this molecule is likely to play an important role in future therapeutic strategies.